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Compound of Interest

Compound Name: CCT196969

Cat. No.: B15611011

Get Quote

These application notes provide detailed information on the dosage, administration, and

relevant protocols for the use of CCT196969, a pan-RAF and SRC family kinase (SFK)

inhibitor, in preclinical in vivo mouse models. The following sections are intended for

researchers, scientists, and drug development professionals.

Quantitative Data Summary
The administration of CCT196969 in mice has been documented through various routes and

dosages. The selection of a specific protocol should be guided by the experimental goals, such

as pharmacokinetic analysis or tumor growth inhibition studies.
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Parameter
Intravenous
Administration

Oral Gavage
(Study 1)

Oral Gavage
(Study 2)

Oral Gavage
(Study 3)

Dosage
5 mg/kg (single

bolus dose)[1]

10 mg/kg (single

dose)[1]

5 mg/kg (single

dose)[1]

20 mg/kg (daily)

[2]

Mouse Strain FVB WT[1] FVB WT[1]

FVB WT and

Mdr1a/b-/-

Bcrp1-/-[1]

Female nude

mice[2]

Vehicle

10% DMSO,

2.5% Tween 80,

87.5% distilled

water[1]

5% DMSO[1] Not specified
5% DMSO, 95%

water[2]

Plasma Half-life Not specified 3.64 hours[1] Not specified Not specified

Brain Half-life Not specified 3.97 hours[1] Not specified Not specified

Brain-to-Plasma

AUC Ratio (Kp)
0.006[1] Not specified Not specified Not specified

Study Objective
Pharmacokinetic

s[1]

Pharmacokinetic

s[1]

Brain

distribution[1]

Tumor growth

inhibition[2]

Signaling Pathway Inhibition
CCT196969 is a dual inhibitor targeting both RAF kinases and SRC family kinases (SFKs).[3]

[4][5] This dual activity leads to the downregulation of two key signaling cascades implicated in

cancer cell proliferation and survival: the MAPK pathway and the STAT3 pathway.[3][5]

Inhibition of RAF prevents the phosphorylation and activation of MEK, which in turn prevents

the phosphorylation of ERK.[5] Concurrently, inhibition of SFKs leads to reduced

phosphorylation and activation of STAT3.[5]

Caption: CCT196969 inhibits RAF and SRC, blocking MAPK and STAT3 pathways.

Experimental Protocols
The following protocols are based on methods described in the cited literature. Researchers

should adapt these protocols based on their specific experimental design, animal model, and
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institutional guidelines.

This protocol is for preparing a 5 mg/kg dosing solution.

Materials:

CCT196969 powder

Dimethyl sulfoxide (DMSO)

Tween 80

Distilled water (or sterile saline for injection)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

On the day of the experiment, prepare the dosing solution fresh.

Create the vehicle by mixing DMSO, Tween 80, and distilled water in a volume ratio of

10:2.5:87.5.[1] For example, to prepare 1 mL of vehicle, mix 100 µL of DMSO, 25 µL of

Tween 80, and 875 µL of distilled water.

Weigh the required amount of CCT196969. To achieve a 5 mg/kg dose in a 20 g mouse with

an injection volume of 100 µL, a final concentration of 1 mg/mL is needed.

First, dissolve the CCT196969 powder in the DMSO portion of the vehicle.

Gradually add the Tween 80 and then the distilled water while vortexing to ensure the

compound remains in solution.

Administer a single intravenous bolus dose of 5 mg/kg to the mice.[1]

This protocol is for preparing a 10-20 mg/kg dosing solution.

Materials:
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CCT196969 powder

Dimethyl sulfoxide (DMSO)

Sterile water or saline

Sterile microcentrifuge tubes

Vortex mixer

Oral gavage needles

Procedure:

Prepare the dosing solution fresh on the day of administration.

Prepare a vehicle of 5% DMSO in water.[1][2] For 1 mL of vehicle, mix 50 µL of DMSO with

950 µL of sterile water.

Calculate the required concentration based on the desired dosage (e.g., 10 mg/kg or 20

mg/kg) and the average weight of the mice. For a 20 mg/kg dose in a 20 g mouse with a

gavage volume of 100 µL, a final concentration of 4 mg/mL is required.

Dissolve the CCT196969 powder in the vehicle. Gentle warming and vortexing may be

required to achieve full dissolution.

Administer the solution to mice via oral gavage. For efficacy studies, this may be performed

daily.[2]

Experimental Workflow
The diagram below outlines a typical workflow for an in vivo study investigating the efficacy of

CCT196969 in a tumor xenograft mouse model.
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1. Cell Culture
(e.g., Melanoma cells)

2. Tumor Implantation
(Subcutaneous)

3. Tumor Growth
(to palpable size)

4. Animal Randomization
(Vehicle vs. CCT196969)

6. Daily Treatment
(e.g., 20 mg/kg)

5. Drug Preparation
(e.g., Oral Gavage Solution)

7. Monitoring
(Tumor Volume, Body Weight)

8. Study Endpoint
(e.g., 21 days)

9. Sample Collection
(Tumors, Plasma)

10. Data Analysis
(Efficacy, PK/PD)

Click to download full resolution via product page

Caption: General workflow for an in vivo CCT196969 efficacy study in mice.
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Disclaimer: These protocols are for informational purposes and are derived from published

research. All animal experiments must be conducted in accordance with an approved

Institutional Animal Care and Use Committee (IACUC) protocol and relevant institutional and

national guidelines. The tolerability and efficacy of CCT196969 can vary depending on the

mouse strain, tumor model, and specific experimental conditions. It has been noted that

CCT196969 is generally well-tolerated in mice.[2][3] However, careful monitoring for any

adverse effects, such as weight loss, is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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